Cas no 1334149-00-6 (tert-butyl N-[1-(6-chloro-2-phenoxypyrimidin-4-yl)piperidin-3-yl]carbamate)

• Product Name: tert-butyl N-[1-(6-chloro-2-phenoxypyrimidin-4-yl)piperidin-3-yl]carbamate
• CAS No: 1334149-00-6
• MF: C₂₀H₂₅ClN₄O₃
• MW: 404.890503644943
• MDL: MFCD19686252
• CID: 4589010
• PubChem ID: 54594357
• Update Time: 2025-05-19

tert-butyl N-[1-(6-chloro-2-phenoxypyrimidin-4-yl)piperidin-3-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[1-(6-chloro-2-phenoxypyrimidin-4-yl)piperidin-3-yl]carbamate

• MDL： MFCD19686252
• Inchi： 1S/C20H25ClN4O3/c1-20(2,3)28-19(26)22-14-8-7-11-25(13-14)17-12-16(21)23-18(24-17)27-15-9-5-4-6-10-15/h4-6,9-10,12,14H,7-8,11,13H2,1-3H3,(H,22,26)
• InChI Key： JNQRQOHDEQESSK-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1CCCN(C2C=C(Cl)N=C(OC3=CC=CC=C3)N=2)C1

Additional information on tert-butyl N-[1-(6-chloro-2-phenoxypyrimidin-4-yl)piperidin-3-yl]carbamate

Introduction to Tert-butyl N-[1-(6-chloro-2-phenoxypyrimidin-4-yl)piperidin-3-yl]carbamate (CAS No. 1334149-00-6)

Tert-butyl N-[1-(6-chloro-2-phenoxypyrimidin-4-yl)piperidin-3-yl]carbamate, identified by its CAS number 1334149-00-6, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their potential biological activity, particularly in the realm of drug discovery and medicinal chemistry.

The structure of Tert-butyl N-[1-(6-chloro-2-phenoxypyrimidin-4-yl)piperidin-3-yl]carbamate incorporates several key functional groups that contribute to its unique properties and reactivity. The presence of a piperidine ring and a phenoxypyrimidine moiety makes this compound a promising candidate for further investigation in various therapeutic applications. These structural features are often exploited in the design of novel bioactive molecules, leveraging their ability to interact with biological targets.

In recent years, there has been a growing interest in the development of small molecule inhibitors that can modulate the activity of specific enzymes and receptors involved in disease pathways. The 6-chloro-2-phenoxypyrimidin-4-yl group in Tert-butyl N-[1-(6-chloro-2-phenoxypyrimidin-4-yl)piperidin-3-yl]carbamate is particularly noteworthy, as it has been shown to exhibit inhibitory effects on certain kinases and other enzymes relevant to cancer and inflammatory diseases. This has spurred numerous studies aimed at optimizing its pharmacological profile and exploring its potential as a lead compound for drug development.

The carbamate functional group at the tert-butyl position provides stability to the molecule while also allowing for further derivatization, which is a common strategy in medicinal chemistry. This flexibility enables researchers to modify various aspects of the compound's structure, such as solubility, bioavailability, and metabolic stability, thereby tailoring it for specific therapeutic needs. The tert-butyl group, in particular, is often employed to enhance lipophilicity and improve membrane permeability, which are crucial factors for drug efficacy.

One of the most compelling aspects of Tert-butyl N-[1-(6-chloro-2-phenoxypyrimidin-4-yl)piperidin-3-yl]carbamate is its potential application in the treatment of various diseases. For instance, preclinical studies have suggested that compounds with similar structures may interfere with pathways involved in tumor growth and progression. The ability to modulate these pathways could lead to the development of novel anticancer agents that offer improved outcomes compared to existing therapies. Additionally, the compound's interaction with inflammatory mediators has raised hopes for its use in managing chronic inflammatory conditions.

The synthesis of Tert-butyl N-[1-(6-chloro-2-phenoxypyrimidin-4-yll)piperidin-3-y]carbamate involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to construct the complex framework of the molecule. These methods are critical in achieving the desired structural integrity and ensuring that the final product meets the stringent requirements for pharmaceutical use.

In addition to its pharmacological potential, Tert-butyl N-[1-(6-chloro-o phenoxypyrimidin 4 yll)piperidin 3 y]carbamate also serves as a valuable tool for research purposes. Its well-defined structure allows scientists to investigate fundamental questions about molecular recognition and drug-receptor interactions. By studying how this compound interacts with biological targets, researchers can gain insights into mechanisms that underlie disease processes and develop more rational approaches for drug design.

The growing body of evidence supporting the therapeutic potential of Tert-butyl N-[1-(6-chloro 2 phenoxypyrimidin 4 yll)piperidin 3 y]carbamate has prompted several pharmaceutical companies to invest in its further development. Collaborative efforts between academic researchers and industry scientists are underway to refine synthetic routes, conduct comprehensive pharmacological profiling, and explore clinical applications. These endeavors hold promise for translating laboratory discoveries into tangible benefits for patients worldwide.

In conclusion, Tert-butyl N-[1-(6-chloro 2 phenoxypyrimidin 4 yll))piperidin 3 y]carbamate (CAS No. 1334149 00 6) represents an exciting advancement in pharmaceutical chemistry with significant implications for human health. Its unique structural features make it a versatile scaffold for drug discovery efforts aimed at addressing some of today's most pressing medical challenges. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play an important role in shaping future treatment strategies across multiple disease areas.